Cas no 408332-62-7 (2-(methylamino)-1-(4-methylphenyl)ethan-1-one)

• Product Name: 2-(methylamino)-1-(4-methylphenyl)ethan-1-one
• CAS No: 408332-62-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5805757
• PubChem ID: 23083580
• Update Time: 2025-06-09

2-(methylamino)-1-(4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(methylamino)-1-(4-methylphenyl)-
• 2-(methylamino)-1-(4-methylphenyl)ethan-1-one
• EN300-1850306
• 408332-62-7
• SCHEMBL22876929

• Inchi： 1S/C10H13NO/c1-8-3-5-9(6-4-8)10(12)7-11-2/h3-6,11H,7H2,1-2H3
• InChI Key： RWOBIVFVADXCOS-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C=C1)CNC

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.004±0.06 g/cm3(Predicted)
• Boiling Point: 270.4±23.0 °C(Predicted)
• pka: 7.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(methylamino)-1-(4-methylphenyl)ethan-1-one

Comprehensive Overview of 2-(Methylamino)-1-(4-methylphenyl)ethan-1-one (CAS No. 408332-62-7)

2-(Methylamino)-1-(4-methylphenyl)ethan-1-one (CAS No. 408332-62-7) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of substituted phenethylamines, which are widely studied in pharmaceutical and chemical research. The presence of both a methylamino group and a 4-methylphenyl moiety makes it a versatile intermediate in synthetic chemistry.

In the context of modern research, 2-(Methylamino)-1-(4-methylphenyl)ethan-1-one is frequently explored for its role in the development of novel pharmaceutical intermediates. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) active compounds, given its structural similarity to other bioactive molecules. The compound's CAS No. 408332-62-7 is often searched in academic databases and chemical catalogs, reflecting its relevance in both industrial and academic settings.

One of the key trends driving interest in this compound is the growing demand for custom synthesis and high-purity chemicals. As industries strive for more efficient and sustainable processes, 2-(Methylamino)-1-(4-methylphenyl)ethan-1-one has emerged as a candidate for green chemistry applications. Its potential use in catalysis and material science is also under investigation, aligning with the global push toward eco-friendly and energy-efficient solutions.

From a technical standpoint, the synthesis of 2-(Methylamino)-1-(4-methylphenyl)ethan-1-one involves carefully controlled reactions to ensure high yield and purity. The compound's molecular structure and physicochemical properties are well-documented, making it a reliable choice for researchers. Its solubility, stability, and reactivity are often highlighted in scientific literature, addressing common queries from chemists and formulators.

Another area of interest is the compound's potential role in drug discovery. With the rise of computational chemistry and AI-driven molecular design, CAS No. 408332-62-7 is frequently included in virtual screening libraries. This aligns with the broader trend of leveraging machine learning to identify new therapeutic candidates, a topic that dominates many scientific discussions today.

In summary, 2-(Methylamino)-1-(4-methylphenyl)ethan-1-one (CAS No. 408332-62-7) is a compound of significant scientific and industrial relevance. Its applications span pharmaceutical research, material science, and green chemistry, making it a subject of ongoing exploration. As research continues to evolve, this compound is likely to remain a key player in the development of innovative chemical solutions.